γ-Cyclodextrin-based [2]rotaxane stoppered with gold(i)–ethynyl complexation: phosphorescent sensing for nitroaromatics†

Chemical Communications Pub Date: 2022-05-09 DOI: 10.1039/D2CC02256G

Abstract

A [2]rotaxane is assembled by γ-cyclodextrin (γ-CD) with threaded 1,4-diethynylbiphenyl and bulky Au(I)–phosphine stoppers. The phosphorescence of the [2]rotaxane has been observed in aerated aqueous solution and found to be quenched by nitroaromatics due to γ-CD-based co-binding, providing a sensitive approach towards explosive-sensing.

Graphical abstract: γ-Cyclodextrin-based [2]rotaxane stoppered with gold(i)–ethynyl complexation: phosphorescent sensing for nitroaromatics
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